![molecular formula C22H18BrN3OS B2425034 2-((3-bromobenzyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one CAS No. 2034401-40-4](/img/structure/B2425034.png)
2-((3-bromobenzyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as thienopyrimidines. Thienopyrimidines are compounds containing a thiophene ring fused to a pyrimidine ring. Thiophene is a 5-membered aromatic ring with one sulfur atom. Pyrimidine is a 6-membered ring with two nitrogen atoms at positions 1 and 3 .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It has a pyrrolo[3,2-d]pyrimidin-4(5H)-one core structure, which is fused with a thiophene ring. It also has a phenyl group, a cyclopropyl group, and a bromobenzylthio group attached to the core structure .Chemical Reactions Analysis
Thienopyrimidines, like other aromatic heterocycles, can undergo electrophilic substitution reactions. They can also participate in various other chemical reactions typical for heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. As a thienopyrimidine, it is likely to be a solid at room temperature. It is likely to have good thermal stability due to its aromatic nature .Scientific Research Applications
- Researchers have investigated thieno[2,3-d]pyrimidin-4(3H)-ones (a class of compounds that includes our target molecule) as potential antitubercular agents .
- Another study explored thieno[3,2-d]pyrimidin-4-amines (related compounds) and their inhibitory effects on Cyt-bd, a protein involved in mycobacterial respiration .
Antitubercular Activity
Inhibition of Cyt-bd
Synthesis and Structure-Activity Relationship (SAR)
Mechanism of Action
Target of Action
The primary target of this compound is the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .
Mode of Action
The compound inhibits Cyt-bd . This inhibition disrupts the normal function of the enzyme, leading to a decrease in energy metabolism within the cell .
Biochemical Pathways
The inhibition of Cyt-bd affects the energy metabolism pathway within the cell . This disruption can lead to a decrease in ATP production, affecting the cell’s ability to carry out essential functions .
Pharmacokinetics
Similar compounds have shown significant antimycobacterial activity against mycobacterium tuberculosis h37ra (atcc 25177) and mycobacterium bovis bcg (atcc 35743) .
Result of Action
The inhibition of Cyt-bd leads to a decrease in ATP production within the cell . This can result in the cell’s inability to carry out essential functions, leading to cell death .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For example, the expression of the Cyt-bd-encoding genes can vary between different strains of Mycobacterium tuberculosis . This variation can influence the compound’s efficacy against different strains .
properties
IUPAC Name |
2-[(3-bromophenyl)methylsulfanyl]-3-cyclopropyl-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrN3OS/c23-16-8-4-5-14(11-16)13-28-22-25-19-18(15-6-2-1-3-7-15)12-24-20(19)21(27)26(22)17-9-10-17/h1-8,11-12,17,24H,9-10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQXHVTSBYKBHFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC(=CC=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-bromobenzyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.